69-33-0

Tubercidin

In Stock

• CAS RN:
• 69-33-0

• Formula:
• C11H14N4O4

• InChI:
• InChI=1S/C11H14N4O4/c12-9-5-1-2-15(10(5)14-4-13-9)11-8(18)7(17)6(3-16)19-11/h1-2,4,6-8,11,16-18H,3H2,(H2,12,13,14)/t6-,7-,8-,11-/m1/s1

• InChIKey:
• HDZZVAMISRMYHH-KCGFPETGSA-N

• Tubercidin is an antibiotic and adenosine analog isolated from the bacterium Streptomyces tubercidicus with potential antineoplastic activity. Tubercidin is incorporated into DNA and inhibits polymerases, thereby inhibiting DNA replication and RNA and protein synthesis. This agent also exhibits antifungal and antiviral activities. (NCI04)
  Tubercidin is an N-glycosylpyrrolopyrimidine that is adenosine in which the in the 5-membered ring that is not attached to the ribose moiety is replaced by a carbon. Tubercidin is produced in the culture broth of Streptomyces tubericidus. It has a role as an antineoplastic agent, a bacterial metabolite and an antimetabolite. It is a N-glycosylpyrrolopyrimidine, a ribonucleoside and an antibiotic antifungal agent.
  An antibiotic purine ribonucleoside that readily substitutes for adenosine in the biological system, but its incorporation i...

Iodomethylcyclohexane

In Stock

• CAS RN:
• 5469-33-0

• Formula:
• C7H13I

• InChI:
• InChI=1S/C7H13I/c8-6-7-4-2-1-3-5-7/h7H,1-6H2

• InChIKey:
• CXHHAWACKSPTFF-UHFFFAOYSA-N

• Iodomethylcyclohexane is a useful research compound. Its molecular formula is C7H13I and its molecular weight is 224.08 g/mol. The purity is usually 95%.

O-(2,4-Dichlorophenyl) S-propyl methylphosphonodithioate

• CAS RN:
• 63869-33-0

• Formula:
• C10H13Cl2OPS2

• InChI:
• InChI=1S/C10H13Cl2OPS2/c1-3-6-16-14(2,15)13-10-5-4-8(11)7-9(10)12/h4-5,7H,3,6H2,1-2H3

• InChIKey:
• IQSDVQKBPXIRGI-UHFFFAOYSA-N

• Phosphonodithioic acid, methyl-, O-2,4-dichlorophenyl S-propyl ester is an insecticide.

7'-methoxy-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]

• CAS RN:
• 885269-33-0

• Formula:
• C12H15NO

• InChI:
• InChI=1S/C12H15NO/c1-14-10-2-3-11-9(6-10)7-13-8-12(11)4-5-12/h2-3,6,13H,4-5,7-8H2,1H3

• InChIKey:
• DMJCJHXVYFBYJQ-UHFFFAOYSA-N

• 7'-methoxy-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline] is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.

3-chloro-N-[2-chloro-5-(dimethylsulfamoyl)phenyl]propanamide

In Stock

• CAS RN:
• 851169-33-0

• Formula:
• C11H14Cl2N2O3S

• InChI:
• InChI=1S/C11H14Cl2N2O3S/c1-15(2)19(17,18)8-3-4-9(13)10(7-8)14-11(16)5-6-12/h3-4,7H,5-6H2,1-2H3,(H,14,16)

• InChIKey:
• WKZUJMAJXMJCHH-UHFFFAOYSA-N

• 3-chloro-N-[2-chloro-5-(dimethylsulfamoyl)phenyl]propanamide is a useful research compound. Its molecular formula is C11H14Cl2N2O3S and its molecular weight is 325.2. The purity is usually 95%.

4-Methoxybenzyl[(R)-glycidyl] ether

In Stock

• CAS RN:
• 144069-33-0

• Formula:
• C11H14O3

• InChI:
• InChI=1S/C11H14O3/c1-12-10-4-2-9(3-5-10)6-13-7-11-8-14-11/h2-5,11H,6-8H2,1H3/t11-/m1/s1

• InChIKey:
• QWWVSLBMMUDNTB-LLVKDONJSA-N

• 4-Methoxybenzyl[(R)-glycidyl] ether is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.

3-ethyl-1,7-dimethyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 843669-33-0

• Formula:
• C18H21N5O2

• InChI:
• InChI=1S/C18H21N5O2/c1-4-21-16(24)14-15(20(3)18(21)25)19-17-22(10-12(2)11-23(14)17)13-8-6-5-7-9-13/h5-9,12H,4,10-11H2,1-3H3

• InChIKey:
• DMWPYFPLNOWSPC-UHFFFAOYSA-N

• 3-ethyl-1,7-dimethyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C18H21N5O2 and its molecular weight is 339.399. The purity is usually 95%.

Ethyl 1-((3-chlorophenyl)(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxylate

In Stock

• CAS RN:
• 851969-33-0

• Formula:
• C20H23ClN4O3S

• InChI:
• InChI=1S/C20H23ClN4O3S/c1-3-28-19(27)13-7-9-24(10-8-13)16(14-5-4-6-15(21)11-14)17-18(26)25-20(29-17)22-12(2)23-25/h4-6,11,13,16,26H,3,7-10H2,1-2H3

• InChIKey:
• XRCBDDKQEOBNJL-UHFFFAOYSA-N

• Ethyl 1-((3-chlorophenyl)(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C20H23ClN4O3S and its molecular weight is 434.94. The purity is usually 95%.

(Diphenoxy)tungsten tetrachloride

In Stock

• CAS RN:
• 107269-33-0

• Formula:
• C12H12Cl4O2W

• InChI:
• InChI=1S/2C6H6O.4ClH.W/c2*7-6-4-2-1-3-5-6;;;;;/h2*1-5,7H;4*1H;/q;;;;;;+4/p-4

• InChIKey:
• XIHHNZWZBWUETG-UHFFFAOYSA-J

• (Diphenoxy)tungsten tetrachloride is a useful research compound. Its molecular formula is C12H12Cl4O2W and its molecular weight is 513.9 g/mol. The purity is usually 95%.

2-Chloro-4-fluorophenyl cyclohexyl ketone

In Stock

• CAS RN:
• 898769-33-0

• Formula:
• C13H14ClFO

• InChI:
• InChI=1S/C13H14ClFO/c14-12-8-10(15)6-7-11(12)13(16)9-4-2-1-3-5-9/h6-9H,1-5H2

• InChIKey:
• LCJAULSUTIFVSH-UHFFFAOYSA-N

• 2-Chloro-4-fluorophenyl cyclohexyl ketone is a useful research compound. Its molecular formula is C13H14ClFO and its molecular weight is 240.7 g/mol. The purity is usually 95%.

2-[4-(benzyloxy)phenyl]-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

In Stock

• CAS RN:
• 869069-33-0

• Formula:
• C26H21N5O4

• InChI:
• InChI=1S/C26H21N5O4/c1-34-20-10-6-5-9-19(20)31-25-22(29-26(31)33)21(23(27)32)28-24(30-25)17-11-13-18(14-12-17)35-15-16-7-3-2-4-8-16/h2-14H,15H2,1H3,(H2,27,32)(H,29,33)

• InChIKey:
• GSAXMCITCZFDBI-UHFFFAOYSA-N

• 2-[4-(benzyloxy)phenyl]-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C26H21N5O4 and its molecular weight is 467.5 g/mol. The purity is usually 95%.

5-(3,4-Dimethylbenzoyl)-2-methylpyridine

In Stock

• CAS RN:
• 1187169-33-0

• Formula:
• C15H15NO

• InChI:
• InChI=1S/C15H15NO/c1-10-4-6-13(8-11(10)2)15(17)14-7-5-12(3)16-9-14/h4-9H,1-3H3

• InChIKey:
• AIAOAJJUOQPRRF-UHFFFAOYSA-N

• 5-(3,4-Dimethylbenzoyl)-2-methylpyridine is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.

3-ethoxy-1-ethyl-N-(4-fluorobenzyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014069-33-0

• Formula:
• C15H18FN3O2

• InChI:
• InChI=1S/C15H18FN3O2/c1-3-19-10-13(15(18-19)21-4-2)14(20)17-9-11-5-7-12(16)8-6-11/h5-8,10H,3-4,9H2,1-2H3,(H,17,20)

• InChIKey:
• DCPFMGYPUMBPII-UHFFFAOYSA-N

• 3-ethoxy-1-ethyl-N-(4-fluorobenzyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H18FN3O2 and its molecular weight is 291.326. The purity is usually 95%.

3,5-Bis(perfluorohexyl)pyrazole

In Stock

• CAS RN:
• 1030269-33-0

• Formula:
• C15H2F26N2

• InChI:
• InChI=1S/C15H2F26N2/c16-4(17,6(20,21)8(24,25)10(28,29)12(32,33)14(36,37)38)2-1-3(43-42-2)5(18,19)7(22,23)9(26,27)11(30,31)13(34,35)15(39,40)41/h1H,(H,42,43)

• InChIKey:
• MWEVZBCRQDLSLM-UHFFFAOYSA-N

• 3,5-Bis(perfluorohexyl)pyrazole is a useful research compound. Its molecular formula is C15H2F26N2 and its molecular weight is 704.15 g/mol. The purity is usually 95%.

5,5'-((2,2-Bis((3,5-dicarboxyphenoxy)methyl)propane-1,3-diyl)bis(oxy))diisophthalic acid

In Stock

• CAS RN:
• 1315269-33-0

• Formula:
• C37H28O20

• InChI:
• InChI=1S/C37H28O20/c38-29(39)17-1-18(30(40)41)6-25(5-17)54-13-37(14-55-26-7-19(31(42)43)2-20(8-26)32(44)45,15-56-27-9-21(33(46)47)3-22(10-27)34(48)49)16-57-28-11-23(35(50)51)4-24(12-28)36(52)53/h1-12H,13-16H2,(H,38,39)(H,40,41)(H,42,43)(H,44,45)(H,46,47)(H,48,49)(H,50,51)(H,52,53)

• InChIKey:
• XLWGNTLMUMSPLO-UHFFFAOYSA-N

• 5,5'-((2,2-Bis((3,5-dicarboxyphenoxy)methyl)propane-1,3-diyl)bis(oxy))diisophthalic acid is a useful research compound. Its molecular formula is C37H28O20 and its molecular weight is 792.6 g/mol. The purity is usually 95%.

N1-(3,4-dimethylphenyl)-N2-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 1797269-33-0

• Formula:
• C20H18N2O3S2

• InChI:
• InChI=1S/C20H18N2O3S2/c1-12-3-4-15(9-13(12)2)22-20(25)19(24)21-10-16-5-6-17(27-16)18(23)14-7-8-26-11-14/h3-9,11H,10H2,1-2H3,(H,21,24)(H,22,25)

• InChIKey:
• DMIFQYDRIAHIOC-UHFFFAOYSA-N

• N1-(3,4-dimethylphenyl)-N2-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H18N2O3S2 and its molecular weight is 398.5. The purity is usually 95%.

6-Acetyl-1,1-dioxo-1,2-benzothiazol-3-one

In Stock

• CAS RN:
• 2138169-33-0

• Formula:
• C9H7NO4S

• InChI:
• InChI=1S/C9H7NO4S/c1-5(11)6-2-3-7-8(4-6)15(13,14)10-9(7)12/h2-4H,1H3,(H,10,12)

• InChIKey:
• IPFQIEUHWLHESS-UHFFFAOYSA-N

• 6-Acetyl-1,1-dioxo-1,2-benzothiazol-3-one is a useful research compound. Its molecular formula is C9H7NO4S and its molecular weight is 225.22. The purity is usually 95%.